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Compound of Interest

Compound Name: FFN 102 mesylate

Cat. No.: B2789334

For Researchers, Scientists, and Drug Development Professionals

Introduction

FFN 102 mesylate is a powerful scientific tool, a pH-responsive fluorescent false
neurotransmitter (FFN) that offers a unique window into the workings of dopaminergic systems.
[1] As a selective substrate for the dopamine transporter (DAT) and the vesicular monoamine
transporter 2 (VMAT2), FEN 102 allows for the visualization of dopamine uptake, packaging
into synaptic vesicles, and release from individual presynaptic terminals.[1][2] Its fluorescence
is highly dependent on the surrounding pH, making it an invaluable probe for studying the pH
dynamics of synaptic vesicles and the process of exocytosis.[2][3][4][5] This technical guide
provides an in-depth overview of the spectral properties of FFN 102 mesylate, its pH-
dependent behavior, and the experimental protocols for its characterization and use.

Core Spectral and Physicochemical Properties

FFN 102 is a synthetic compound based on a coumarin scaffold, which is responsible for its
fluorescent properties.[2] The key features that govern its utility as a fluorescent probe are
detailed below.
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Property Value Reference
Molecular Weight 335.76 g/mol [1]

- Soluble in water to 50 mM and
Solubility ) [61[7]
in DMSO to 100 mM

logD (pH 7.4) -1.45 2]

pKa 6.2 [2][5]

pH-Dependent Spectral Properties

The fluorescence of FFN 102 is intimately linked to the pH of its environment. This property
arises from the protonation state of the hydroxyl group on the coumarin ring.[2] In the acidic
environment of synaptic vesicles (pH ~5.0-5.6), the hydroxyl group is protonated, leading to
distinct spectral characteristics compared to the neutral pH of the cytoplasm and extracellular
space (pH ~7.4), where it is deprotonated.[2][4][5] This pH sensitivity allows for the ratiometric
measurement of pH in the excitation spectrum and a significant increase in fluorescence
intensity upon release from the acidic vesicle into the neutral extracellular space.[2][3]

Acidic Conditions Neutral Conditions
Spectral Property Reference
(pH 5.0) (pH 7.4-7.5)
Absorption Maximum 331 nm 371 nm [2]
Excitation Maximum 340 nm 370 nm [1][2]
Emission Maximum 435 nm 435 nm (or 453 nm) [1112]
High (4.6-fold
Fluorescence Intensity  Low increase from pH 5.3 [3]
t0 7.3)

Signaling Pathway and Mechanism of Action

The utility of FFN 102 as a fluorescent probe for dopaminergic neurotransmission stems from
its specific interaction with key proteins in the dopamine lifecycle. The following diagram
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illustrates the pathway of FFN 102 uptake, vesicular packaging, and release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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